Cas no 65551-05-5 (Phenol, 4-isothiocyanato-3-methyl-)

• Product Name: Phenol, 4-isothiocyanato-3-methyl-
• CAS No: 65551-05-5
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 1692857
• PubChem ID: 54008100
• Update Time: 2025-04-21

Phenol, 4-isothiocyanato-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-isothiocyanato-3-methyl-
• KQIBYHMXCTVGKE-UHFFFAOYSA-N
• AKOS006276901
• SCHEMBL6371682
• 65551-05-5
• DB-184998
• 4-isothiocyanato-3-methylphenol

• Inchi： 1S/C8H7NOS/c1-6-4-7(10)2-3-8(6)9-5-11/h2-4,10H,1H3
• InChI Key： KQIBYHMXCTVGKE-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1C)O

Computed Properties

• Exact Mass: 165.02491
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 32.59